Cas no 112740-49-5 (2,3,5,6-tetrachloro-4-[(2,3,4,5,6-pentamethylphenyl)methoxy]phenol)

2,3,5,6-tetrachloro-4-[(2,3,4,5,6-pentamethylphenyl)methoxy]phenol structure
112740-49-5 structure
Product Name:2,3,5,6-tetrachloro-4-[(2,3,4,5,6-pentamethylphenyl)methoxy]phenol
CAS No:112740-49-5
MF:C18H18Cl4O2
MW:408.146321773529
CID:2609415
PubChem ID:71336709
Update Time:2025-04-21

2,3,5,6-tetrachloro-4-[(2,3,4,5,6-pentamethylphenyl)methoxy]phenol Chemical and Physical Properties

Names and Identifiers

    • 2,3,5,6-tetrachloro-4-[(2,3,4,5,6-pentamethylphenyl)methoxy]phenol
    • DTXSID80764496
    • 2,3,5,6-Tetrachloro-4-[(pentamethylphenyl)methoxy]phenol
    • 112740-49-5
    • Inchi: 1S/C18H18Cl4O2/c1-7-8(2)10(4)12(11(5)9(7)3)6-24-18-15(21)13(19)17(23)14(20)16(18)22/h23H,6H2,1-5H3
    • InChI Key: WUHSZDFKUXQTJR-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1OCC1C(C)=C(C)C(C)=C(C)C=1C)Cl)Cl)O)Cl

Computed Properties

  • Exact Mass: 408.003140Da
  • Monoisotopic Mass: 406.006091Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 29.5Ų
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